Cas no 1248396-14-6 (4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 1248396-14-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5823972
• PubChem ID: 62127805
• Update Time: 2025-05-19

4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine
• 1H-Pyrazole-4-propanamine, α,1-dimethyl-
• 1248396-14-6
• EN300-1231684
• AKOS011407925

• Inchi： 1S/C8H15N3/c1-7(9)3-4-8-5-10-11(2)6-8/h5-7H,3-4,9H2,1-2H3
• InChI Key： IFSQYDQAFGIANM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCC(C)N)C=N1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 259.8±23.0 °C(Predicted)
• pka: 10.51±0.35(Predicted)

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine

Introduction to CAS No. 1248396-14-6: 4-(1-Methyl-1H-Pyrazol-4-Yl)Butan-2-Amine

CAS No. 1248396-14-6, also known as 4-(1-methyl-1H-pyrazol-4-yl)butan-2-amine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with a butanamine backbone, making it a versatile molecule with potential applications in drug discovery and material science.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the methyl group at the 1-position of the pyrazole ring adds to the molecule's stability and reactivity. The butanamine backbone, on the other hand, provides a flexible structure that can interact with various biological targets, making this compound a promising candidate for medicinal chemistry.

Recent studies have highlighted the potential of CAS No. 1248396-14-6 as a building block for constructing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for protein kinases, which are key targets in cancer therapy. The compound's ability to form hydrogen bonds and its capacity to accommodate diverse substituents make it an ideal starting point for developing selective and potent inhibitors.

In addition to its role in drug discovery, CAS No. 1248396-14-6 has also been investigated for its applications in materials science. Its structure allows for easy functionalization, enabling the creation of polymers with tailored properties. For example, scientists have reported the synthesis of novel polyamides incorporating this compound, which exhibit improved thermal stability and mechanical strength compared to traditional materials.

The synthesis of CAS No. 1248396-14-6 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by alkylation and amination steps. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and transport of CAS No. 1248396-14-6 in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, CAS No. 1248396-14-6: 4-(1-methyl-1H-pyrazol-4-Yl)Butan